Cas no 4626-58-8 (Benzenemethanamine,N-2-butyn-1-yl-)

• Product Name: Benzenemethanamine,N-2-butyn-1-yl-
• CAS No: 4626-58-8
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 333416
• PubChem ID: 3103787
• Update Time: 2025-07-21

Benzenemethanamine,N-2-butyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-2-butyn-1-yl-
• BENZYL-BUT-2-YNYL-AMINE
• Benzylbut-2-ynylamine
• N-benzylbut-2-yn-1-amine
• 1-benzylamino-2-butyne
• benzyl(but-2-yn-1-yl)amine
• but-2-ynylbenzylamine
• N-benzyl-2-butyn-1-amine
• N-but-2-ynyl-N-benzylamine
• benzyl-but-2-ynyl-amine, AldrichCPR
• CS-0362462
• CHEMBL1466424
• AKOS000301160
• 4626-58-8
• SMR000119586
• DTXSID90389255
• FT-0704792
• MLS000122128
• HMS2365O06
• N-2-Butyn-1-ylbenzenemethanamine
• BHHGWNJOOFCIGJ-UHFFFAOYSA-N
• 1179377-51-5
• SCHEMBL2996238

• MDL： MFCD00995889
• Inchi： 1S/C11H13N/c1-2-3-9-12-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1H3
• InChI Key： BHHGWNJOOFCIGJ-UHFFFAOYSA-N
• SMILES： N(CC#CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.19040

Benzenemethanamine,N-2-butyn-1-yl- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzenemethanamine,N-2-butyn-1-yl-

Recent Advances in the Study of Benzenemethanamine, N-2-butyn-1-yl- (CAS: 4626-58-8) in Chemical Biology and Pharmaceutical Research

Benzenemethanamine, N-2-butyn-1-yl- (CAS: 4626-58-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique structural features, has been the subject of various studies aimed at understanding its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of Benzenemethanamine, N-2-butyn-1-yl-, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use in pharmaceutical formulations, where consistency and quality are paramount.

In the realm of pharmacological research, Benzenemethanamine, N-2-butyn-1-yl- has shown promise as a modulator of specific biological pathways. Preliminary in vitro studies suggest that the compound may interact with neurotransmitter systems, particularly those involving monoamine transporters. This has led to hypotheses about its potential utility in treating neurological disorders, although further in vivo studies are required to validate these findings.

Another area of interest is the compound's role in chemical biology, where it has been used as a building block for more complex molecules. Researchers have explored its reactivity and compatibility with various chemical reactions, paving the way for its incorporation into novel drug candidates. The versatility of Benzenemethanamine, N-2-butyn-1-yl- makes it a valuable tool in medicinal chemistry, enabling the development of targeted therapies with enhanced efficacy and reduced side effects.

Despite these advancements, challenges remain in the widespread adoption of Benzenemethanamine, N-2-butyn-1-yl- for therapeutic purposes. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, Benzenemethanamine, N-2-butyn-1-yl- (CAS: 4626-58-8) represents a promising avenue for future research in chemical biology and pharmaceutical sciences. Its unique properties and potential therapeutic benefits warrant continued investigation, with the ultimate goal of developing innovative treatments for unmet medical needs. As research progresses, it is anticipated that this compound will play an increasingly important role in the advancement of drug discovery and development.